2-bromo-5-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
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Description
2-bromo-5-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H15BrN4O3 and its molecular weight is 391.225. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of compounds related to "2-bromo-5-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide" often involves complex chemical reactions aimed at modifying the molecular structure to achieve specific biological activities. These studies detail the synthetic routes, providing insights into the chemical processes used to create these compounds. Characterization techniques such as NMR, IR, MS, and X-ray diffraction analysis are commonly employed to confirm the structure and purity of the synthesized compounds (Lv et al., 2010).
Biological Activities and Applications
The research on compounds structurally similar or related to "this compound" extends into various biological activities, including:
Antimicrobial and Antitubercular Activity
Studies have shown that certain derivatives exhibit significant antibacterial and antitubercular activities. For instance, compounds synthesized from similar structures have been evaluated against various bacterial strains, including Mycobacterium tuberculosis, showing promising results as potential antibacterial and antitubercular agents (Joshi et al., 2008).
Anticancer Activity
Some derivatives have been studied for their potential anticancer properties. For example, the synthesis and evaluation of certain compounds have demonstrated cytotoxic activities against human tumor cell lines, highlighting their potential as anticancer agents (Liszkiewicz et al., 2003).
Anti-Influenza Virus Activity
Novel benzamide-based derivatives have been synthesized and tested for their anti-influenza A virus (H5N1) activity. Among these, several compounds have shown significant antiviral activities, suggesting their potential use in treating avian influenza virus infections (Hebishy et al., 2020).
Properties
IUPAC Name |
2-bromo-5-methoxy-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN4O3/c1-21-7-3-4-13(21)15-19-14(24-20-15)9-18-16(22)11-8-10(23-2)5-6-12(11)17/h3-8H,9H2,1-2H3,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFIKZQURFHEJPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=C(C=CC(=C3)OC)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.